Cas no 80419-06-3 (Dodecanoic acid, 10-chloro-, chloromethyl ester)

80419-06-3 structure
Product name:Dodecanoic acid, 10-chloro-, chloromethyl ester
Dodecanoic acid, 10-chloro-, chloromethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Dodecanoic acid, 10-chloro-, chloromethyl ester
- chloromethyl 10-chlorododecanoate
- DTXSID40337569
- 10-Chlorododecanoic acid, chloromethyl ester
- CKRGKKRODIRREL-UHFFFAOYSA-N
- 80419-06-3
-
- Inchi: InChI=1S/C13H24Cl2O2/c1-2-12(15)9-7-5-3-4-6-8-10-13(16)17-11-14/h12H,2-11H2,1H3
- InChI Key: CKRGKKRODIRREL-UHFFFAOYSA-N
- SMILES: CCC(CCCCCCCCC(=O)OCCl)Cl
Computed Properties
- Exact Mass: 282.1153354g/mol
- Monoisotopic Mass: 282.1153354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 12
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 26.3Ų
Dodecanoic acid, 10-chloro-, chloromethyl ester Related Literature
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Yamin Shi,Jiarui Hu,Jian Chen,Yaxin Xu,Wantian Yang,Junnian Chen,Yunbin He Nanoscale Adv., 2020,2, 4822-4829
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Yu Wang,Cheng Niu,Dong-Hua Xie,Da-Ming Du Org. Biomol. Chem., 2021,19, 8572-8577
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Jamie R. Wolstenhulme,Alex Cavell,Matija Gredičak,Russell W. Driver,Martin D. Smith Chem. Commun., 2014,50, 13585-13588
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Fuxing Sun,Briana Aguila,Jason A. Perman,Shengqian Ma,Guangshan Zhu J. Mater. Chem. A, 2016,4, 15240-15246
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Yun Zhang,Peng Song,Bingyuan Guo,Wenying Hao,Lei Liu Analyst, 2020,145, 7025-7029
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Jun Maruyama,Taiji Amano,Satoshi Inoue,Yasuji Muramatsu,Noriko Yoshizawa,Eric M. Gullikson Chem. Commun., 2018,54, 8995-8998
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Gregor Mali,Jean-Paul Amoureux Phys. Chem. Chem. Phys., 2000,2, 5737-5742
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Haishuang Zhao,Alexander Bodach,Miriam Heine,Yasar Krysiak,Jürgen Glinnemann,Edith Alig,Lothar Fink,Martin U. Schmidt CrystEngComm, 2017,19, 2216-2228
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